1-Tetratriacontanol
1-Tetratriacontanol
Geddyl alcohol, also known as tetratriacontanol or sapiol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, geddyl alcohol is considered to be a fatty alcohol lipid molecule. Geddyl alcohol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Geddyl alcohol has been primarily detected in urine. Within the cell, geddyl alcohol is primarily located in the membrane (predicted from logP) and cytoplasm. Geddyl alcohol can be converted into 32-methyltetratriacontan-1-ol. Outside of the human body, geddyl alcohol can be found in fats and oils. This makes geddyl alcohol a potential biomarker for the consumption of this food product.
Tetratriacontan-1-ol is an ultra-long-chain primary fatty alcohol that is tetratriacontane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It has a role as a plant metabolite.
Tetratriacontan-1-ol is an ultra-long-chain primary fatty alcohol that is tetratriacontane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
28484-70-0
VCID:
VC0121377
InChI:
InChI=1S/C34H70O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35/h35H,2-34H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO
Molecular Formula:
C34H70O
Molecular Weight:
494.9 g/mol
1-Tetratriacontanol
CAS No.: 28484-70-0
Reference Standards
VCID: VC0121377
Molecular Formula: C34H70O
Molecular Weight: 494.9 g/mol
| CAS No. | 28484-70-0 |
|---|---|
| Product Name | 1-Tetratriacontanol |
| Molecular Formula | C34H70O |
| Molecular Weight | 494.9 g/mol |
| IUPAC Name | tetratriacontan-1-ol |
| Standard InChI | InChI=1S/C34H70O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35/h35H,2-34H2,1H3 |
| Standard InChIKey | OULAJFUGPPVRBK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO |
| Melting Point | 92°C |
| Physical Description | Solid |
| Description | Geddyl alcohol, also known as tetratriacontanol or sapiol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, geddyl alcohol is considered to be a fatty alcohol lipid molecule. Geddyl alcohol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Geddyl alcohol has been primarily detected in urine. Within the cell, geddyl alcohol is primarily located in the membrane (predicted from logP) and cytoplasm. Geddyl alcohol can be converted into 32-methyltetratriacontan-1-ol. Outside of the human body, geddyl alcohol can be found in fats and oils. This makes geddyl alcohol a potential biomarker for the consumption of this food product. Tetratriacontan-1-ol is an ultra-long-chain primary fatty alcohol that is tetratriacontane in which one of the terminal methyl hydrogens is replaced by a hydroxy group It has a role as a plant metabolite. |
| Synonyms | Geddyl Alcohol; Sapiol; Tetratriacontyl Alcohol |
| PubChem Compound | 185639 |
| Last Modified | Nov 11 2021 |
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